benzyl (2-oxo-2-(3-oxo-3H-spiro[isobenzofuran-1,4'-piperidin]-1'-yl)ethyl)carbamate

• IUPAC Name: benzyl N-[2-oxo-2-(3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-yl)ethyl]carbamate
• InChI: InChI=1S/C22H22N2O5/c25-19(14-23-21(27)28-15-16-6-2-1-3-7-16)24-12-10-22(11-13-24)18-9-5-4-8-17(18)20(26)29-22/h1-9H,10-15H2,(H,23,27)
• InChI Key: XZIJDKLMTMOCTG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C3=CC=CC=C3C(=O)O2)C(=O)CNC(=O)OCC4=CC=CC=C4
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol

Description

The compound you mentioned is a carbamate derivative. Carbamates are organic compounds derived from carbamic acid (NH2COOH). They have a wide range of applications, including use as insecticides, fungicides, herbicides, biocides, pharmaceuticals, and plasticizers.

Molecular Structure Analysis

The compound contains a spiro[isobenzofuran-1,4’-piperidin] moiety, which is a type of spirocyclic compound. Spirocyclic compounds are bicyclic compounds in which the two rings share only one atom, forming a structure that resembles two wheels on an axle.

Scientific Research Applications

Sigma Ligands with Subnanomolar Affinity and Selectivity

Research has identified spiro[isobenzofuran-1(3H),4'-piperidines] and their derivatives as potent sigma ligands, demonstrating subnanomolar affinity particularly for sigma 2 binding sites. These compounds exhibit high selectivity and affinity influenced by the N-substituent's size and lipophilicity, indicating their potential for targeted therapeutic applications. The structural factors governing sigma 1/sigma 2 affinity and selectivity within this class of compounds have been a significant focus, revealing that medium-sized N-substituents result in potent, yet unselective compounds, whereas specific modifications can enhance selectivity for sigma 2 versus sigma 1 binding sites (Moltzen, Perregaard, & Meier, 1995).

Diuretic and Antihypertensive Properties

Spiro[isobenzofuran-1(3H),4'-piperidines] have also been synthesized and evaluated for their diuretic and antihypertensive activities, demonstrating marked species-specific effects in rats. These findings suggest the therapeutic potential of these compounds in managing hypertension and promoting diuresis, highlighting the diverse pharmacological applications of this chemical framework (Klioze & Novick, 1978).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, carbamate insecticides work by inhibiting acetylcholinesterase, an enzyme that breaks down acetylcholine in the nervous system.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Carbamates can be toxic, particularly if they are used as pesticides.